Cas no 32569-81-6 ([1,1'-Biphenyl]-2,2'-diol, 5,5'-bis(1,1-dimethylethyl)-3,3'-dimethyl-)

• Product Name: [1,1'-Biphenyl]-2,2'-diol, 5,5'-bis(1,1-dimethylethyl)-3,3'-dimethyl-
• CAS No: 32569-81-6
• MF: C₂₂H₃₀O₂
• MW: 326.472406864166
• CID: 1451290
• PubChem ID: 12262644
• Update Time: 2025-04-20

[1,1'-Biphenyl]-2,2'-diol, 5,5'-bis(1,1-dimethylethyl)-3,3'-dimethyl- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-2,2'-diol, 5,5'-bis(1,1-dimethylethyl)-3,3'-dimethyl-
• 4-tert-butyl-2-(5-tert-butyl-2-hydroxy-3-methylphenyl)-6-methylphenol
• SCHEMBL19732817
• DTXSID90482972
• 32569-81-6

• Inchi： 1S/C22H30O2/c1-13-9-15(21(3,4)5)11-17(19(13)23)18-12-16(22(6,7)8)10-14(2)20(18)24/h9-12,23-24H,1-8H3
• InChI Key： BFJFLVLVQASLOC-UHFFFAOYSA-N
• SMILES： OC1C(C)=CC(=CC=1C1=C(C(C)=CC(=C1)C(C)(C)C)O)C(C)(C)C

Computed Properties

• Exact Mass: 326.2247
• Monoisotopic Mass: 326.224580195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.9
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.46